Cas no 1337666-74-6 (4-(1-AMINOBUTYL)-2-BROMOPHENOL)

• Product Name: 4-(1-AMINOBUTYL)-2-BROMOPHENOL
• CAS No: 1337666-74-6
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 5581628
• PubChem ID: 129996941
• Update Time: 2025-06-11

4-(1-AMINOBUTYL)-2-BROMOPHENOL Chemical and Physical Properties

Names and Identifiers

• 4-(1-AMINOBUTYL)-2-BROMOPHENOL
• Phenol, 4-(1-aminobutyl)-2-bromo-
• EN300-1277374
• 1337666-74-6

• Inchi： 1S/C10H14BrNO/c1-2-3-9(12)7-4-5-10(13)8(11)6-7/h4-6,9,13H,2-3,12H2,1H3
• InChI Key： SJOVZHUURRBTCG-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(CCC)N)O

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(1-AMINOBUTYL)-2-BROMOPHENOL

Professional Introduction to 4-(1-AMINOBUTYL)-2-BROMOPHENOL (CAS No. 1337666-74-6)

4-(1-AMINOBUTYL)-2-BROMOPHENOL, identified by the Chemical Abstracts Service Number (CAS No.) 1337666-74-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a brominated phenol core linked to an aminoethyl side chain, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The structural configuration of 4-(1-AMINOBUTYL)-2-BROMOPHENOL combines the reactivity of aromatic halides with the nucleophilic potential of primary amines, offering versatile synthetic pathways for drug development and material science applications.

The relevance of 4-(1-AMINOBUTYL)-2-BROMOPHENOL in contemporary research is underscored by its utility in constructing complex molecular architectures. In particular, the bromine substituent at the para position relative to the hydroxyl group enhances electrophilic aromatic substitution reactions, while the primary amine functionality allows for further derivatization via amide, urea, or carbamate bond formations. These characteristics have positioned this compound as a key building block in medicinal chemistry, enabling the rapid assembly of novel scaffolds with potential therapeutic effects.

Recent advancements in synthetic methodologies have highlighted the importance of 4-(1-AMINOBUTYL)-2-BROMOPHENOL in generating functionally diverse libraries of compounds. For instance, transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce aryl or heteroaryl groups at the brominated position, expanding the compound’s structural diversity. Additionally, palladium-catalyzed amination reactions have been utilized to explore novel amide derivatives, which are often critical for improving pharmacokinetic profiles and target binding affinity.

The pharmacological potential of derivatives derived from 4-(1-AMINOBUTYL)-2-BROMOPHENOL has been explored in several cutting-edge studies. Researchers have leveraged its bifunctional nature to develop molecules with dual-target interactions, particularly in oncology and neurodegenerative disease models. For example, studies have demonstrated that amine-substituted phenols can modulate enzyme activity by acting as competitive inhibitors or allosteric modulators. The bromine moiety further facilitates bioconjugation strategies, enabling the development of prodrugs or targeted delivery systems that enhance therapeutic efficacy.

In material science applications, 4-(1-AMINOBUTYL)-2-BROMOPHENOL has been investigated for its role in polymer chemistry and functional coatings. The incorporation of brominated aromatic units into polymer backbones improves thermal stability and flame retardancy properties, making it suitable for high-performance materials used in aerospace and electronics industries. Moreover, its ability to undergo controlled polymerization reactions has led to the development of novel biodegradable polymers with applications in drug delivery and tissue engineering.

The synthesis of 4-(1-AMINOBUTYL)-2-BROMOPHENOL itself presents an interesting challenge due to its reactive functional groups. Traditional synthetic routes often involve multi-step sequences starting from commercially available phenols and brominating agents, followed by nucleophilic substitution with 1-bromobutylamine under controlled conditions. Recent innovations have focused on optimizing these processes to improve yield and reduce environmental impact through greener chemistry principles. For instance, solvent-free reactions and microwave-assisted synthesis have been explored to enhance reaction efficiency while minimizing waste generation.

The analytical characterization of 4-(1-AMINOBUTYL)-2-BROMOPHENOL relies on a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. High-resolution NMR provides detailed structural information about the compound’s proton and carbon environments, confirming its identity and purity. Mass spectrometry offers insights into molecular weight verification and fragmentation patterns, which are crucial for understanding its reactivity under different conditions. Additionally, IR spectroscopy helps confirm functional group assignments by identifying characteristic absorption bands corresponding to hydroxyl (-OH), amino (-NH₂), and bromo (-Br) functionalities.

The future prospects for 4-(1-AMINOBUTYL)-2-BROMOPHENOL are promising, with ongoing research focusing on expanding its applications in drug discovery and advanced materials. Emerging fields such as computational chemistry and artificial intelligence-driven molecular design are being integrated to accelerate the discovery of novel derivatives with enhanced biological activity. Furthermore, green chemistry initiatives aim to develop sustainable synthetic protocols that align with global environmental standards while maintaining high chemical yields.

In conclusion,4-(1-AMINOBUTYL)-2-BROMOPHENOL (CAS No. 1337666-74-6) represents a versatile intermediate with broad utility across pharmaceuticals and materials science. Its unique structural features enable diverse synthetic modifications, making it indispensable for researchers seeking innovative solutions in drug development and functional material design. As scientific methodologies continue to evolve,4-(1-AMINOBUTYL)-2-BROMOPHENOL is poised to remain at the forefront of molecular innovation.